2-Methyltetracosane
Cat. No. B3048092
CAS RN:
1560-78-7
M. Wt: 352.7 g/mol
InChI Key: YNQOGIZOCQEUJR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
2-Methyltetracosane is a chemical compound with the molecular formula C25H52 . Its molecular weight is 352.680 Da .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI string:InChI=1S/C25H52/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25(2)3/h25H,4-24H2,1-3H3 . This indicates that the molecule consists of 25 carbon atoms and 52 hydrogen atoms.
Scientific Research Applications
1. Biodiesel and Lubricant Interactions
- Autoxidation of Lubricants : A study by Dugmore and Stark (2014) in "Fuel" explored the impact of methyl linoleate on the autoxidation of squalane (a chemical model for 2-methyltetracosane) at various temperatures. They found that methyl linoleate can act as a pro-oxidant at temperatures below 158°C, while above this temperature, it inhibits alkane autoxidation. This research is significant for understanding how biodiesel components interact with hydrocarbon lubricants during use (Dugmore & Stark, 2014).
2. Environmental Impact and Monitoring
- Presence in Japanese Rivers : A study by Kimura et al. (2014) in "Chemosphere" developed a method to analyze preservatives and antimicrobials in water, including chemicals related to this compound. This research highlighted the presence of these compounds in river water contaminated by domestic and industrial wastewater, emphasizing the environmental impact of commonly used chemicals (Kimura et al., 2014).
3. Industrial Applications
- 2-Methyloxolane as a Biobased Solvent : Jacques and Bartier (2022) presented the successful adaptation of a U.K. hexane extraction plant to run on 2-methyloxolane, a biobased solvent produced by Pennakem and used in the pharmaceutical industry. This adaptation, detailed in the "Proceedings of 2022 AOCS Annual Meeting & Expo," showcases the use of biobased solvents in industrial processes, demonstrating a shift towards more sustainable practices (Jacques & Bartier, 2022).
4. Atmospheric Research
- Photooxidation of Isoprene : Szmigielski et al. (2010) in "Atmospheric Research" studied the acid effects in the formation of 2-methyltetrols from the photooxidation of isoprene in the presence of NOx. Their findings provide insights into the formation of secondary organic aerosol and its implications for atmospheric chemistry and climate modeling (Szmigielski et al., 2010).
5. Bio-Based Solvents for Fat and Oil Extraction
- Sustainability in Oil Extraction : Sicaire et al. (2015) in "International Journal of Molecular Sciences" evaluated the performance of alternative bio-based solvents, including 2-methyltetrahydrofuran derived from crop byproducts, for extracting fat and oils. This study indicates the potential of using environmentally friendly solvents in the food and biofuel industries (Sicaire et al., 2015).
Safety and Hazards
While specific safety and hazard data for 2-Methyltetracosane was not found, general safety measures for handling similar chemical substances include avoiding contact with skin and eyes, avoiding the formation of dust and aerosols, and providing appropriate exhaust ventilation at places where dust is formed .
properties
IUPAC Name |
2-methyltetracosane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H52/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25(2)3/h25H,4-24H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNQOGIZOCQEUJR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCCCC(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H52 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20335806 |
Source
|
| Record name | 2-Methyltetracosane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20335806 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
352.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid |
Source
|
| Record name | Isopentacosane | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0031069 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS RN |
1560-78-7 |
Source
|
| Record name | 2-Methyltetracosane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1560-78-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Methyltetracosane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20335806 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Isopentacosane | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0031069 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
56 °C |
Source
|
| Record name | Isopentacosane | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0031069 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
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